1-(4-Methoxyphenyl)-1,3-butadiyne

• Molecular Formula: C11H8O
• Molecular Weight: 156.18 g/mol
• IUPAC Name: 1-buta-1,3-diynyl-4-methoxybenzene
• InChI: InChI=1S/C11H8O/c1-3-4-5-10-6-8-11(12-2)9-7-10/h1,6-9H,2H3
• InChI Key: XKUZMKWYTDCVJA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C#CC#C

Description

1-(4-Methoxyphenyl)-1,3-butadiyne is a useful research compound. Its molecular formula is C11H8O and its molecular weight is 156.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1500 mg of the diacetylene compound obtained were then dissolved in 300 ml of benzene, and 600 mg of potassium hydroxide, which were finely ground, was then added to the reaction mixture, followed by reflux under heating for 30 minutes. After filtration, the solvent was evaporated, and the residue was then purified by silica-gel chromatrgaphy using hexane as an eluent to obtain 1150 mg of 1-(4-methoxyphenyl)-1,3-butadiyne. This compound was a slightly yellowish white crystal.